Cas no 831170-64-0 (5-Heptadecanone)
5-Heptadecanone structure
Product Name:5-Heptadecanone
CAS No:831170-64-0
MF:C17H34O
MW:254.45126581192
CID:678255
PubChem ID:19931107
Update Time:2025-04-19
5-Heptadecanone Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptadecanone
- heptadecan-5-one
- 831170-64-0
- DTXSID10601365
- SCHEMBL5945790
- AKOS017958803
-
- Inchi： 1S/C17H34O/c1-3-5-7-8-9-10-11-12-13-14-16-17(18)15-6-4-2/h3-16H2,1-2H3
- InChI Key： KCEKPVXOAZQPJZ-UHFFFAOYSA-N
- SMILES： O=C(CCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 254.260965704g/mol
- Monoisotopic Mass: 254.260965704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 17.1Ų
5-Heptadecanone Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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